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Compound of Interest

Compound Name: 5-Nitroquinolin-4-ol

Cat. No.: B11907022

Get Quote

Executive Summary & Chemical Identity
Target Compound: 5-Nitroquinolin-4-ol CAS Registry Number: 157915-10-1 (Generic for

derivatives) / 529-37-3 (Parent 4-quinolinone) Molecular Formula: C

H

N

O

Molecular Weight: 190.16 g/mol [1][2]

This guide addresses the ionization behavior of 5-nitroquinolin-4-ol. Unlike its isomer 8-

hydroxy-5-nitroquinoline (Nitroxoline), which is a well-characterized chelator, the 4-hydroxy

analog is primarily a synthetic intermediate and structural probe.[1] Its ionization profile is

governed by a strong keto-enol tautomeric equilibrium and the electron-withdrawing nature of

the nitro group at the peri position (C5).[1]

Structural Dynamics: The Tautomeric Dominance
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In aqueous and polar organic media, 4-hydroxyquinolines exist predominantly as the 4-

quinolinone (NH-keto) tautomer rather than the 4-quinolinol (OH-enol) form.[1] For the 5-nitro

derivative, this preference is reinforced by the resonance stabilization of the amide-like system.

Dominant Species: 5-Nitro-1H-quinolin-4-one[1]

Minor Species: 5-Nitroquinolin-4-ol[1]

Ionization Profile and pKa Values[3][4]
The compound is amphoteric, possessing both a protonation site (basic) and a deprotonation

site (acidic). The 5-nitro group exerts a profound electron-withdrawing effect (-I, -M),

significantly altering the pKa values relative to the parent 4-quinolinone.[1]

Predicted vs. Experimental Values
Note: Direct experimental values for this specific isomer are sparse in open literature.[1] The

values below are high-confidence estimates derived from Hammett substituent constants (

) and comparative analysis of the parent 4-quinolinone and 5-nitroquinoline.

Ionization Step
Equilibrium
Description

Parent pKa (4-
Quinolinone)

Estimated pKa
(5-Nitro-4-
quinolinone)

Structural
Driver

pKa

(Basic)

Cation (

)

Neutral (

) +

2.27 -0.5 to 0.5

Nitro group

destabilizes the

cation via

inductive

withdrawal.[1]

pKa

(Acidic)

Neutral (

)

Anion (

) +

11.25 6.8 to 7.5

Nitro group

stabilizes the

anionic charge

via resonance

and field effects.

[1]
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Mechanistic Explanation[1]
Acidic Shift (pKa

): The deprotonation of the N-H (or O-H) creates a negative charge.[1] The nitro group at C5
is spatially adjacent (peri-position) to the carbonyl/hydroxyl group.[1] Through strong electron
withdrawal, it disperses the negative charge density, lowering the pKa by approximately 3.5–
4.5 log units compared to the parent molecule.

Basic Suppression (pKa

): Protonation occurs at the carbonyl oxygen (in the keto form).[1] The nitro group reduces
the electron density available for protonation, rendering the molecule extremely weakly
basic, likely requiring strong mineral acid to protonate.

Speciation Diagram (Graphviz)
The following diagram illustrates the stepwise ionization and tautomeric equilibrium.
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pKa2 ~ 7.2
(-H+)

+H+

Click to download full resolution via product page

Caption: Ionization pathway showing the transition from protonated cation to anionic species,

centered on the stable keto tautomer.

Experimental Determination Protocol
To validate these values experimentally, a Spectrophotometric Titration is recommended over

potentiometry due to the compound's likely low aqueous solubility and extreme pKa

.
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Materials & Reagents[1]
Analyte: >98% pure 5-Nitroquinolin-4-ol.[1]

Solvent: Methanol/Water (20:80 v/v) or DMSO/Water (to ensure solubility).[1] Note: Values

must be corrected to 0% cosolvent using a Yasuda-Shedlovsky plot.

Titrants: 0.1 M HCl (for pKa

), 0.1 M NaOH (for pKa

).

Buffer System: Britton-Robinson universal buffer (pH 2–12).[1]

Workflow: UV-Metric pKa Determination
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Start: Stock Solution Prep
(1 mM in MeOH)

Aliquot into Buffer Series
(pH 1.0 to 13.0, 0.5 pH steps)

UV-Vis Scan (200-500 nm)
Determine Isosbestic Points

Identify Lambda Max Shifts
(Bathochromic/Hypsochromic)

Solubility Issue?

Increase Cosolvent %
Perform Extrapolation

Yes

Calculate pKa
Henderson-Hasselbalch Fit

No

Click to download full resolution via product page

Caption: Step-by-step workflow for UV-metric determination of ionization constants.

Data Analysis (Self-Validating Logic)
Isosbestic Points: The presence of sharp isosbestic points in the UV spectra during pH

titration confirms a two-state equilibrium (e.g., Neutral
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Anion) without degradation.

Spectral Shift:

Acidic Transition: Expect a shift in the

band near 330-350 nm as the cation deprotonates.[1]

Basic Transition: Expect a significant bathochromic shift (red shift) and hyperchromic effect

upon formation of the anion at pH > 7.[1]

Implications for Drug Development[5]
Solubility & Permeability[1]

pH 1.0 - 6.0: The compound is neutral and likely exhibits its lowest solubility (intrinsic

solubility,

).[1] Formulation in this range requires cosolvents or surfactants.[1]

pH > 7.5: Solubility increases exponentially as the anionic fraction dominates.[1] This makes

the compound suitable for intestinal absorption (pH 6.8–7.4) but potentially limits gastric

solubility.[1]

Salt Selection[1]
Anionic Salts: Due to the accessible pKa

(~7.2), sodium or potassium salts can be formed easily and will be stable solids.

Cationic Salts: Stable acid salts (e.g., Hydrochloride) are difficult to form due to the extremely

low pKa

. If formed, they will likely hydrolyze readily in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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